Cas no 69028-36-0 (Ethyl 3-bromo-5-nitrobenzoate)
Ethyl 3-bromo-5-nitrobenzoate structure
Product Name:Ethyl 3-bromo-5-nitrobenzoate
CAS No:69028-36-0
MF:C9H8BrNO4
MW:274.068121910095
CID:972949
Update Time:2023-08-02
Ethyl 3-bromo-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- HYDROGENATED VEGETABLE GLYCERIDES
- Ethyl 3-bromo-5-nitrobenzoate
- Benzoic acid, 3-bromo-5-nitro-, ethyl ester
- PubChem18784
- ethyl 5-bromo-3-nitrobenzoate
- CL8512
- 3-bromo-5-nitro-benzoic acid ethyl ester
- BC004410
- SY007496
- AB0026263
- W7889
- 3-BROMO-5-NITROBENZOIC ACID ETHYL ESTER
-
- Inchi: 1S/C9H8BrNO4/c1-2-15-9(12)6-3-7(10)5-8(4-6)11(13)14/h3-5H,2H2,1H3
- InChI Key: PUBVWGDKFHIPRR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 3
- Topological Polar Surface Area: 72.1
Ethyl 3-bromo-5-nitrobenzoate Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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